Cas no 1245563-06-7 (1,3-Dibromo-2-butoxy-5-methylbenzene)
1,3-Dibromo-2-butoxy-5-methylbenzene is a brominated aromatic compound with the molecular formula C11H14Br2O. It features a benzene ring substituted with two bromine atoms at the 1 and 3 positions, a butoxy group at the 2 position, and a methyl group at the 5 position. This structure imparts unique reactivity, making it valuable as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty materials. The bromine atoms enhance electrophilic substitution potential, while the butoxy group contributes to solubility in organic solvents, facilitating further functionalization. Its stability under various conditions and precise substitution pattern enable controlled reactions, ensuring high selectivity in synthetic applications. The compound is typically handled under inert conditions due to its sensitivity to light and moisture.
1245563-06-7 structure
Product Name:1,3-Dibromo-2-butoxy-5-methylbenzene
CAS No:1245563-06-7
MF:C11H14Br2O
MW:322.03626203537
MDL:MFCD17015813
CID:1083445
Update Time:2025-07-02
1,3-Dibromo-2-butoxy-5-methylbenzene Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Dibromo-2-butoxy-5-methylbenzene
-
- MDL： MFCD17015813
- Inchi： 1S/C11H14Br2O/c1-3-4-5-14-11-9(12)6-8(2)7-10(11)13/h6-7H,3-5H2,1-2H3
- InChI Key： YPLYQGOLPZEQHR-UHFFFAOYSA-N
- SMILES： BrC1C=C(C)C=C(C=1OCCCC)Br
Computed Properties
- Exact Mass: 319.94100
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
Experimental Properties
- PSA: 9.23000
- LogP: 4.69890
1,3-Dibromo-2-butoxy-5-methylbenzene Customs Data
- HS CODE：2909309090
- Customs Data：
China Customs Code:
2909309090Overview:
2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
1,3-Dibromo-2-butoxy-5-methylbenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019089615-5g |
1,3-Dibromo-2-butoxy-5-methylbenzene |
1245563-06-7 | 95% | 5g |
$418.00 | 2023-09-03 | |
| TRC | D425553-100mg |
1,3-Dibromo-2-butoxy-5-methylbenzene |
1245563-06-7 | 100mg |
$75.00 | 2023-05-18 | ||
| TRC | D425553-250mg |
1,3-Dibromo-2-butoxy-5-methylbenzene |
1245563-06-7 | 250mg |
$144.00 | 2023-05-18 | ||
| TRC | D425553-500mg |
1,3-Dibromo-2-butoxy-5-methylbenzene |
1245563-06-7 | 500mg |
$219.00 | 2023-05-18 | ||
| TRC | D425553-1g |
1,3-Dibromo-2-butoxy-5-methylbenzene |
1245563-06-7 | 1g |
$305.00 | 2023-05-18 | ||
| abcr | AB310972-1 g |
1,3-Dibromo-2-butoxy-5-methylbenzene, 97%; . |
1245563-06-7 | 97% | 1 g |
€237.60 | 2023-07-19 | |
| abcr | AB310972-5 g |
1,3-Dibromo-2-butoxy-5-methylbenzene, 97%; . |
1245563-06-7 | 97% | 5 g |
€722.60 | 2023-07-19 | |
| abcr | AB310972-10 g |
1,3-Dibromo-2-butoxy-5-methylbenzene, 97%; . |
1245563-06-7 | 97% | 10 g |
€1,194.80 | 2023-07-19 | |
| Advanced ChemBlocks | N24475-1G |
1,3-Dibromo-2-butoxy-5-methylbenzene |
1245563-06-7 | 98% | 1G |
$155 | 2023-09-15 | |
| Advanced ChemBlocks | N24475-5G |
1,3-Dibromo-2-butoxy-5-methylbenzene |
1245563-06-7 | 98% | 5G |
$570 | 2023-09-15 |
1,3-Dibromo-2-butoxy-5-methylbenzene Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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